1-(4-Bromo-2-methylphenyl)-6-oxo-4,5-dihydropyridazine-3-carboxylic acid

• IUPAC Name: 1-(4-bromo-2-methylphenyl)-6-oxo-4,5-dihydropyridazine-3-carboxylic acid
• InChI: InChI=1S/C12H11BrN2O3/c1-7-6-8(13)2-4-10(7)15-11(16)5-3-9(14-15)12(17)18/h2,4,6H,3,5H2,1H3,(H,17,18)
• InChI Key: OKIWQHWLLREEJL-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)Br)N2C(=O)CCC(=N2)C(=O)O
• Molecular Formula: C12H11BrN2O3
• Molecular Weight: 311.13 g/mol

Description

1-(4-Bromo-2-methylphenyl)-6-oxo-4,5-dihydropyridazine-3-carboxylic acid, also known as BMDP, is a novel psychoactive substance that has gained popularity in recent years. It belongs to the class of pyridazines and is structurally similar to other designer drugs such as methylenedioxypyrovalerone (MDPV) and α-pyrrolidinopentiophenone (α-PVP). BMDP has been reported to have stimulant and entactogenic effects and is sold as a research chemical online.

Mechanism of Action

1-(4-Bromo-2-methylphenyl)-6-oxo-4,5-dihydropyridazine-3-carboxylic acid acts as a reuptake inhibitor of dopamine and norepinephrine, leading to increased levels of these neurotransmitters in the brain. It also acts as a releaser of serotonin, leading to increased levels of this neurotransmitter in the brain. These effects contribute to the stimulant and entactogenic effects of 1-(4-Bromo-2-methylphenyl)-6-oxo-4,5-dihydropyridazine-3-carboxylic acid.
Biochemical and Physiological Effects:
1-(4-Bromo-2-methylphenyl)-6-oxo-4,5-dihydropyridazine-3-carboxylic acid has been reported to have a number of biochemical and physiological effects. It has been shown to increase heart rate and blood pressure, as well as cause vasoconstriction. 1-(4-Bromo-2-methylphenyl)-6-oxo-4,5-dihydropyridazine-3-carboxylic acid has also been reported to cause hyperthermia and dehydration.

Advantages and Limitations for Lab Experiments

1-(4-Bromo-2-methylphenyl)-6-oxo-4,5-dihydropyridazine-3-carboxylic acid has several advantages for use in laboratory experiments. It is relatively easy to synthesize and is readily available for purchase online. 1-(4-Bromo-2-methylphenyl)-6-oxo-4,5-dihydropyridazine-3-carboxylic acid has also been shown to have potent stimulant and entactogenic effects, making it a useful tool for studying the central nervous system. However, there are several limitations to the use of 1-(4-Bromo-2-methylphenyl)-6-oxo-4,5-dihydropyridazine-3-carboxylic acid in laboratory experiments. Its effects on the central nervous system are not well understood, and its long-term effects on human health are unknown.

Future Directions

There are several future directions for research on 1-(4-Bromo-2-methylphenyl)-6-oxo-4,5-dihydropyridazine-3-carboxylic acid. One area of interest is the development of new analogs with improved pharmacological properties. Another area of interest is the study of the long-term effects of 1-(4-Bromo-2-methylphenyl)-6-oxo-4,5-dihydropyridazine-3-carboxylic acid on human health. Additionally, more research is needed to fully understand the mechanisms of action of 1-(4-Bromo-2-methylphenyl)-6-oxo-4,5-dihydropyridazine-3-carboxylic acid and its effects on the central nervous system.

Synthesis Methods

The synthesis of 1-(4-Bromo-2-methylphenyl)-6-oxo-4,5-dihydropyridazine-3-carboxylic acid involves the condensation of 4-bromo-2-methylbenzaldehyde with ethyl acetoacetate to form 1-(4-bromo-2-methylphenyl)-2-ethoxycarbonyl-1,3-butadiene. This intermediate is then reacted with hydrazine hydrate to form 1-(4-bromo-2-methylphenyl)-3-hydrazinylidene-2,3-dihydro-1H-pyridazin-6-one. The final step involves the oxidation of the hydrazine to form 1-(4-Bromo-2-methylphenyl)-6-oxo-4,5-dihydropyridazine-3-carboxylic acid.

Scientific Research Applications

1-(4-Bromo-2-methylphenyl)-6-oxo-4,5-dihydropyridazine-3-carboxylic acid has been used in scientific research to study its effects on the central nervous system. It has been reported to have stimulant and entactogenic effects similar to other designer drugs. 1-(4-Bromo-2-methylphenyl)-6-oxo-4,5-dihydropyridazine-3-carboxylic acid has been shown to increase the release of dopamine and norepinephrine in the brain, leading to increased arousal and euphoria.